2-(4-Isopropyl-2-nitrophenyl)ethylamine

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 2-(2-nitro-4-propan-2-ylphenyl)ethanamine
• InChI: InChI=1S/C11H16N2O2/c1-8(2)10-4-3-9(5-6-12)11(7-10)13(14)15/h3-4,7-8H,5-6,12H2,1-2H3
• InChI Key: RFMMCIHTTQLRTB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1)CCN)[N+](=O)[O-]

Description

2-(4-Isopropyl-2-nitrophenyl)ethylamine is a substituted phenethylamine derivative featuring a nitro group at the ortho position and an isopropyl group at the para position of the phenyl ring. This combination of substituents imparts unique electronic and steric properties: the nitro group is strongly electron-withdrawing, while the isopropyl group provides steric bulk and weak electron-donating effects.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Compound Name	Substituents	Key Properties	References
2-(4-Fluoro-phenyl)ethylamine	Para-fluoro substituent	Fluorine’s electronegativity reduces electron density, alters conformation
2-(3,4-Dihydroxyphenyl)ethylamine	Ortho- and para-hydroxyl groups	High polarity due to hydroxyls; potential oxidative instability
1-Phenylethylamine (3e)	Simple phenyl group	Lower steric hindrance; higher lipophilicity
Ortho-nitro aniline derivatives (3g)	Ortho-nitro group	Nitro group enhances polarity and reactivity in substitution reactions
2-(tert-Butyloxy)-ethylamine HCl	Ether substituent	Increased solubility in polar solvents due to ether oxygen

Key Observations :

• Electronic Effects: The nitro group in the target compound significantly increases polarity compared to analogs like 1-phenylethylamine (3e) .
• Steric Effects : The para-isopropyl group introduces steric hindrance absent in simpler analogs like 1-phenylethylamine (3e). This may reduce reactivity in nucleophilic reactions or hinder interactions with enzymes or receptors.
• Solubility : Compared to 2-(tert-butyloxy)-ethylamine HCl (which has an ether group), the target compound’s nitro group may enhance water solubility, though the isopropyl group could counterbalance this by increasing hydrophobicity .

Research Implications and Data Limitations

• Computational Predictions : Studies on 2-(4-fluoro-phenyl)ethylamine employed computational models to map substituent effects on conformation and electronic properties . Similar approaches could predict the target compound’s behavior.
• Data Gaps : Direct experimental data (e.g., LogP, melting point) for 2-(4-Isopropyl-2-nitrophenyl)ethylamine are absent in the provided evidence. Comparisons rely on inferences from analogs.